Cas no 31034-03-4 (2-Naphthalenesulfonicacid, 6,6'-oxybis-)
31034-03-4 structure
Product Name:2-Naphthalenesulfonicacid, 6,6'-oxybis-
CAS No:31034-03-4
MF:C20H14O7S2
MW:430.450963497162
CID:316743
PubChem ID:193668
Update Time:2025-04-19
2-Naphthalenesulfonicacid, 6,6'-oxybis- Chemical and Physical Properties
Names and Identifiers
-
- 2-Naphthalenesulfonicacid, 6,6'-oxybis-
- 6-(6-sulfonaphthalen-2-yl)oxynaphthalene-2-sulfonic acid
- 6,6'-oxybis[2-naphthalenesulfonic acid]
- 6,6'-Oxybis(2-naphthalenesulfonic acid)
- E36PQ5WGN6
- DONS
- SCHEMBL5352921
- 2-Naphthalenesulfonic acid, 6,6'-oxybis-
- 31034-03-4
- DTXSID20185000
-
- Inchi: 1S/C20H14O7S2/c21-28(22,23)19-7-3-13-9-17(5-1-15(13)11-19)27-18-6-2-16-12-20(29(24,25)26)8-4-14(16)10-18/h1-12H,(H,21,22,23)(H,24,25,26)
- InChI Key: RCLDHCIEAUJSBD-UHFFFAOYSA-N
- SMILES: S(C1C=CC2=CC(=CC=C2C=1)OC1=CC=C2C=C(C=CC2=C1)S(=O)(=O)O)(=O)(=O)O
Computed Properties
- Exact Mass: 430.01812
- Monoisotopic Mass: 430.018094
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 29
- Rotatable Bond Count: 4
- Complexity: 717
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 135
- XLogP3: 3.4
Experimental Properties
- Density: 1.572
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.727
- PSA: 117.97
2-Naphthalenesulfonicacid, 6,6'-oxybis- Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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